methyl 2-methyl-2-(methylamino)butanoate hydrochloride
Overview
Description
Methyl 2-methyl-2-(methylamino)butanoate hydrochloride (MMMBH) is an organic compound that has been studied for its potential applications in the fields of pharmaceuticals, medicine, and biotechnology. MMMBH is a white, crystalline solid with a molecular weight of 218.7 g/mol and a melting point of 142 °C. It is soluble in water and ethanol, and is insoluble in diethyl ether. MMMBH is a derivative of the amino acid alanine, and it has been used in the synthesis of a variety of compounds, including pharmaceuticals, vitamins, and other biologically active molecules.
Mechanism of Action
The mechanism of action of methyl 2-methyl-2-(methylamino)butanoate hydrochloride is not fully understood. It is believed to be involved in the activation of enzymes involved in the metabolism of drugs, as well as the activation of enzymes involved in the synthesis of other compounds. It is also thought to be involved in the regulation of gene expression, as it has been shown to modulate the activity of certain transcription factors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. In vitro studies have demonstrated that it can modulate the activity of certain enzymes involved in drug metabolism, as well as the activity of certain transcription factors involved in gene expression. It has also been shown to have an effect on the metabolism of glucose and other carbohydrates.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 2-methyl-2-(methylamino)butanoate hydrochloride in laboratory experiments include its low cost, its relatively low toxicity, and its ability to modulate the activity of certain enzymes and transcription factors. Its limitations include its low solubility in some solvents, its tendency to form insoluble precipitates, and its instability in alkaline solutions.
Future Directions
Future research on methyl 2-methyl-2-(methylamino)butanoate hydrochloride could focus on further elucidating its mechanism of action, exploring its potential applications in the synthesis of other compounds, and studying its effects on the metabolism of other compounds. Additionally, further research could be conducted on its potential use in the regulation of gene expression and its effects on various biochemical and physiological processes. Finally, further research could be conducted on its potential use in drug delivery systems and its effects on drug metabolism.
Synthesis Methods
The synthesis of methyl 2-methyl-2-(methylamino)butanoate hydrochloride involves the reaction of methyl 2-methyl-2-butanoate with methylamine hydrochloride in aqueous solution. The reaction is carried out at a temperature of 60-70 °C and a pH of 7-9. The reaction is complete after 24 hours, and the product is isolated by filtration and recrystallization.
Scientific Research Applications
Methyl 2-methyl-2-(methylamino)butanoate hydrochloride has been used in a variety of scientific research applications, including the synthesis of other compounds, the study of enzyme kinetics, and the study of drug metabolism. It has been used in the synthesis of various pharmaceuticals, including anticonvulsants, anti-inflammatory agents, and anticoagulants. It has also been used in the synthesis of vitamins, such as thiamine and riboflavin, and other biologically active molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-methyl-2-(methylamino)butanoate hydrochloride involves the reaction of 2-methyl-2-(methylamino)butanoic acid with methanol and hydrochloric acid.", "Starting Materials": [ "2-methyl-2-(methylamino)butanoic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Add 2-methyl-2-(methylamino)butanoic acid to a round-bottom flask", "Add methanol to the flask and stir the mixture", "Add hydrochloric acid to the mixture and stir for several hours", "Heat the mixture to reflux for several hours", "Cool the mixture and filter the resulting solid", "Wash the solid with cold methanol", "Dry the solid under vacuum to obtain methyl 2-methyl-2-(methylamino)butanoate hydrochloride" ] } | |
CAS RN |
2649068-27-7 |
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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